Cas no 1459-09-2 (Hexadecylbenzene)

• Product Name: Hexadecylbenzene
• CAS No: 1459-09-2
• MF: C₂₂H₃₈
• MW: 302.537127017975
• MDL: MFCD00039871
• CID: 171600
• PubChem ID: 87570903
• Update Time: 2025-04-19

Hexadecylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, hexadecyl-
• HEXADECYLBENZENE
• n-Hexadecylbenzene
• 1-Phenylhexadecane
• Cetylbenzene
• Ethyl Trifluoroacetate
• n-Hexadecylbenzene1000µg
• hexadecyl-benzen
• Phenyl hexadecane
• Hexadecane, 1-phenyl-
• hexadecane,1(or16)-phenyl-
• benzene,hexadecyl-
• Hexadecylbenzene,98%
• 39HL93NE0R
• Hexadecane, 1(or 16)-phenyl-
• DEQLTFPCJRGSHW-UHFFFAOYSA-N
• ST50410981
• n-HEXADECYL BENZENE
• MFCD00039871
• SY053362
• AKOS024319388
• FT-0633561
• UNII-39HL93NE0R
• 1459-09-2
• Q27256907
• D90890
• LS-14971
• NS00024762
• DTXSID4061707
• EINECS 215-949-8
• H0513
• CS-0204250
• DB-042813
• DTXCID8034748
• Hexadecylbenzene

• MDL： MFCD00039871
• Inchi： 1S/C22H38/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-22-20-17-15-18-21-22/h15,17-18,20-21H,2-14,16,19H2,1H3
• InChI Key： DEQLTFPCJRGSHW-UHFFFAOYSA-N
• SMILES： C(CCCCCCCC)CCCCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 302.29700
• Monoisotopic Mass: 302.297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: solid
• Density: 0.855 g/mL at 20 °C(lit.)
• Melting Point: 27 °C(lit.)
• Boiling Point: 172 °C1 mm Hg(lit.)
• Flash Point: 25 °C
• Refractive Index: n20/D 1.481
• PSA: 0.00000
• LogP: 7.71040
• Solubility: Not determined
• Vapor Pressure: 0.0±0.4 mmHg at 25°C

Hexadecylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Other Chemical Reagents